Cas no 1780324-17-5 (1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1780324-17-5
• MF: C₁₀H₆BrF₂N
• MW: 258.062148571014
• CID: 5956676
• PubChem ID: 84805653
• Update Time: 2025-10-31

1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile
• 1780324-17-5
• EN300-1934353

• Inchi： 1S/C10H6BrF2N/c11-8-7(12)2-1-6(9(8)13)10(5-14)3-4-10/h1-2H,3-4H2
• InChI Key： OXQFDSBPYHMQHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 256.96517g/mol
• Monoisotopic Mass: 256.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile

1-(3-Bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1780324-17-5): A Comprehensive Overview

1-(3-Bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1780324-17-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bromo, difluoro, and cyano functionalities, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials. This article delves into the chemical structure, synthesis methods, applications, and recent research advancements related to this compound.

The molecular structure of 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile is composed of a cyclopropane ring substituted with a 3-bromo-2,4-difluorophenyl group and a cyano group. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The bromine atom provides a reactive site for further functionalization, while the difluoro substitution enhances the molecule's stability and lipophilicity. The cyano group adds to the molecule's reactivity and can be readily converted into other functional groups such as amides or carboxylic acids.

Synthesis of 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile typically involves several steps. One common approach is the reaction of 3-bromo-2,4-difluorobenzyl bromide with cyclopropylcyanide in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in synthetic methods have focused on improving yield and selectivity through the use of catalysts and optimized reaction conditions.

In the realm of medicinal chemistry, 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile has shown promise as an intermediate in the development of novel therapeutic agents. Its unique structure makes it suitable for use in the synthesis of compounds targeting various biological pathways. For instance, recent studies have explored its potential in the development of anticancer drugs and antiviral agents. The bromine atom can be used for further derivatization to introduce additional functionalities that enhance the pharmacological properties of the final product.

One notable application of 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers have utilized this compound as a building block to synthesize inhibitors of kinases and proteases, which are key targets in cancer therapy and viral infections. The ability to fine-tune the structure through selective functionalization allows for the optimization of potency and selectivity.

Beyond its medicinal applications, 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their thermal stability or mechanical strength. Additionally, its lipophilic nature makes it useful in the development of coatings and adhesives with improved performance characteristics.

The environmental impact and safety profile of 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile are important considerations in its use and application. Recent studies have evaluated its biodegradability and toxicity to ensure that it meets regulatory standards for safe handling and disposal. These assessments are crucial for ensuring that its use does not pose significant risks to human health or the environment.

In conclusion, 1-(3-bromo-2,4-difluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1780324-17-5) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure provides a platform for further functionalization and optimization, making it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.